N-(6-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
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Description
N-(6-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, also known as THIQ, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. THIQ is a member of the isonicotinamide family and is a potent inhibitor of certain enzymes, making it a promising candidate for the treatment of various diseases.
Scientific Research Applications
Nonpeptide alphavbeta3 Antagonists
Research into nonpeptide alphavbeta3 antagonists, such as 3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid, highlights the potential for developing treatments for osteoporosis. These compounds, through their interaction with the alpha(v)beta(3) receptor, show promise in controlling bone turnover, an area of significant interest in medical chemistry (Hutchinson et al., 2003).
Hydrogen Bond Network in Tetrachloroplatinate Salts
The study of tetrachloroplatinate salts of various organic compounds, including isonicotinamide, provides insights into the structural chemistry and the formation of hydrogen bond networks. This research contributes to the understanding of molecular interactions and crystal engineering, which are fundamental in the development of new materials (Angeloni & Orpen, 2001).
Crystal Engineering with Carboxamide-Pyridine N-Oxide
The novel carboxamide-pyridine N-oxide synthon has been used to assemble isonicotinamide N-oxide into a triple helix architecture, demonstrating the utility of this heterosynthon in crystal engineering. Such research is crucial for the pharmaceutical industry, especially in the development of cocrystals of drugs (Reddy, Babu, & Nangia, 2006).
AMPA Receptor Potentiators
A study on α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators identified a tetrahydrofuran ether class of compounds that shows significant potential in enhancing cognitive functions. This research is indicative of the broader efforts in discovering therapeutic agents for neurological conditions, such as schizophrenia (Shaffer et al., 2015).
properties
IUPAC Name |
N-(6-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O3/c1-11-3-2-4-14(18-11)19-16(20)12-5-7-17-15(9-12)22-13-6-8-21-10-13/h2-5,7,9,13H,6,8,10H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXOQJRRIPBMYSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=CC(=NC=C2)OC3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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